Cas no 140367-38-0 (Phenol, 4-[1-(2-ethoxyphenyl)cyclopentyl]-)

• Product Name: Phenol, 4-[1-(2-ethoxyphenyl)cyclopentyl]-
• CAS No: 140367-38-0
• MF: C₁₉H₂₂O₂
• MW: 282.376785755157
• CID: 1285970
• PubChem ID: 15094899
• Update Time: 2025-04-20

Phenol, 4-[1-(2-ethoxyphenyl)cyclopentyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-[1-(2-ethoxyphenyl)cyclopentyl]-
• 4-[1-(2-ethoxyphenyl)cyclopentyl]phenol
• 140367-38-0
• DTXSID00568135

• Inchi： 1S/C19H22O2/c1-2-21-18-8-4-3-7-17(18)19(13-5-6-14-19)15-9-11-16(20)12-10-15/h3-4,7-12,20H,2,5-6,13-14H2,1H3
• InChI Key： PHVCPFIIHNALQP-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC=CC=1C1(C2C=CC(=CC=2)O)CCCC1

Computed Properties

• Exact Mass: 282.16206
• Monoisotopic Mass: 282.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46